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Compound of Interest

Compound Name: Codeine N-oxide

Cat. No.: B1599254

For researchers, scientists, and drug development professionals, the accuracy and reliability of
analytical measurements are paramount. In the analysis of Codeine N-oxide, a metabolite of
codeine, the use of high-quality Certified Reference Materials (CRMs) is fundamental for
ensuring the validity of experimental results. This guide provides an objective comparison of
commercially available Codeine N-oxide CRMs, supported by experimental data and detailed
methodologies, to aid in the selection of the most suitable reference material for your research
needs.

Comparison of Commercially Available Codeine N-
oxide CRMs

The selection of a CRM should be based on its certified properties, traceability, and the quality
assurance standards under which it was produced. Leading suppliers of Codeine N-oxide
CRMs include LGC Standards, United States Pharmacopeia (USP), and Noramco. While
specific batch-to-batch values may vary, the following table summarizes typical specifications
for Codeine N-oxide CRMs from these providers, highlighting their commitment to quality
through accreditation to standards such as ISO 17034 and ISO/IEC 17025.[1][2]
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United States
Feature LGC Standards Pharmacopeia Noramco
(USP)

) ) Codeine N-oxide USP ) )
Product Name Codeine N-Oxide Codeine-N-Oxide
Reference Standard

CAS Number 3688-65-1 3688-65-1 3688-65-1
Format Neat Neat Neat
- ) >98% o "Purity Factor" derived
Certified Purity ) Quantitative (qQNMR) )
) (Chromatographic from 100% minus
(Typical) ) or Mass Balance ) N
Purity) impurities
) Stated on Certificate Stated on Certificate Stated on Certificate
Uncertainty . . .
of Analysis of Analysis of Analysis
) High-quality,
o ISO 17034, ISO/IEC Pharmacopeial
Accreditation thoroughly
17025 Standards i
characterized
Documentation Certificate of Analysis Certificate of Analysis Certificate of Analysis

Experimental Protocols

Accurate quantification of Codeine N-oxide relies on robust and validated analytical methods.
High-Performance Liquid Chromatography (HPLC) with UV detection is a commonly employed
technique for this purpose.

Protocol for the Quantification of Codeine N-oxide using
HPLC-UV

1. Instrumentation:

High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Vis detector.

Data acquisition and processing software.

N

. Chromatographic Conditions:
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Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pym particle size).

Mobile Phase: A gradient mixture of acetonitrile and a suitable buffer (e.g., phosphate buffer,
pH adjusted). The specific gradient will depend on the column and system and should be
optimized for the best separation of Codeine N-oxide from potential impurities.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 285 nm.

Injection Volume: 10 pL.

. Standard Solution Preparation:

Accurately weigh a suitable amount of the Codeine N-oxide CRM.

Dissolve the CRM in a known volume of diluent (e.g., a mixture of water and methanol) to
prepare a stock solution of known concentration.

Prepare a series of calibration standards by serial dilution of the stock solution to cover the
expected concentration range of the samples.

. Sample Preparation:

Dissolve the sample containing Codeine N-oxide in the same diluent used for the standard
solutions.

Filter the sample through a 0.45 um syringe filter before injection to remove any particulate
matter.

. Analysis:

Inject the calibration standards and the sample solutions into the HPLC system.

Construct a calibration curve by plotting the peak area of Codeine N-oxide against the
corresponding concentration of the calibration standards.
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o Determine the concentration of Codeine N-oxide in the sample by interpolating its peak

area on the calibration curve.

Metabolic Pathway of Codeine to Codeine N-oxide

Codeine undergoes extensive metabolism in the liver, primarily mediated by the cytochrome
P450 (CYP) enzyme system.[3][4] One of the metabolic pathways is N-oxidation, which leads
to the formation of Codeine N-oxide. While the specific isozymes responsible for this
transformation are not as extensively studied as other pathways, it is understood to be a part of

the broader detoxification process.

Codeine N-oxidation Cytochrome P450 Enzymes Codeine N-oxide
(Liver Microsomes)

Click to download full resolution via product page

Caption: Metabolic conversion of Codeine to Codeine N-oxide by Cytochrome P450 enzymes.

Experimental Workflow for CRM Verification

The integrity of a Certified Reference Material is crucial for its intended use. The following
workflow outlines the steps for the verification and use of a Codeine N-oxide CRM in a

research or quality control setting.
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Caption: Workflow for the verification and use of a Codeine N-oxide Certified Reference
Material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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